Cas no 606096-60-0 (Pyrazolo[1,5-a]pyrimidine-2-carboxamide, 5-cyclopropyl-N-[5-(1-methylethyl)-1,3,4-thiadiazol-2-yl]-7-(trifluoromethyl)- (9CI))
606096-60-0 structure
Product Name:Pyrazolo[1,5-a]pyrimidine-2-carboxamide, 5-cyclopropyl-N-[5-(1-methylethyl)-1,3,4-thiadiazol-2-yl]-7-(trifluoromethyl)- (9CI)
CAS No:606096-60-0
MF:C16H15F3N6OS
MW:396.390111207962
CID:952651
PubChem ID:1457976
Update Time:2025-04-19
Pyrazolo[1,5-a]pyrimidine-2-carboxamide, 5-cyclopropyl-N-[5-(1-methylethyl)-1,3,4-thiadiazol-2-yl]-7-(trifluoromethyl)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Pyrazolo[1,5-a]pyrimidine-2-carboxamide, 5-cyclopropyl-N-[5-(1-methylethyl)-1,3,4-thiadiazol-2-yl]-7-(trifluoromethyl)- (9CI)
- 5-Cyclopropyl-N-(5-isopropyl-1,3,4-thiadiazol-2-yl)-7-(trifluorom ethyl)pyrazolo[1,5-a]pyrimidine-2-carboxamide
- 606096-60-0
- PYRAZOLO[1,5-A]PYRIMIDINE-2-CARBOXAMIDE, 5-CYCLOPROPYL-N-[5-(1-METHYLETHYL)-1,3,4-THIADIAZOL-2-YL]-7-(TRIFLUOROMETHYL)-
- DB-289105
- AKOS000781718
-
- Inchi: 1S/C16H15F3N6OS/c1-7(2)14-22-23-15(27-14)21-13(26)10-6-12-20-9(8-3-4-8)5-11(16(17,18)19)25(12)24-10/h5-8H,3-4H2,1-2H3,(H,21,23,26)
- InChI Key: USIJWGVSOCQXLO-UHFFFAOYSA-N
- SMILES: S1C(=NN=C1C(C)C)NC(C1C=C2N(C(C(F)(F)F)=CC(C3CC3)=N2)N=1)=O
Computed Properties
- Exact Mass: 396.09825
- Monoisotopic Mass: 396.09801478g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 27
- Rotatable Bond Count: 4
- Complexity: 575
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 113Ų
Experimental Properties
- PSA: 85.07
Pyrazolo[1,5-a]pyrimidine-2-carboxamide, 5-cyclopropyl-N-[5-(1-methylethyl)-1,3,4-thiadiazol-2-yl]-7-(trifluoromethyl)- (9CI) Related Literature
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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